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Compound of Interest

Compound Name: Propamocarb-d7

Cat. No.: B1531426

Propamocarb-d7: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Propamocarb-d7, a deuterated analog of the systemic fungicide Propamocarb.
This document is intended for researchers, scientists, and professionals in drug development
who require detailed technical information for their studies.

Core Physical and Chemical Properties

Propamocarb-d7 is a stable, isotopically labeled form of Propamocarb, where seven hydrogen
atoms on the propyl group have been replaced with deuterium. This labeling is particularly
useful in analytical chemistry, especially in mass spectrometry-based methods, for use as an
internal standard for the accurate quantification of Propamocarb in various matrices. The
physical and chemical properties of Propamocarb-d7 are closely related to its non-deuterated
counterpart.

Table 1: Physical and Chemical Properties of Propamocarb-d7 and Propamocarb
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Property

Propamocarb-d7

Propamocarb

Molecular Formula

CoH13D7N202

CoH20N202[1]

Molecular Weight 195.31 g/mol [2][3] 188.27 g/mol [4]
CAS Number 1398065-89-8[2][3] 24579-73-5[5]
Appearance Neat[6][7] Colorless, odorless crystals[4]
_ _ Not explicitly reported for d7
Melting Point 44-45 °C[4]
form.
N ) Not explicitly reported for d7
Boiling Point 139-141 °C at 18 mmHg[4]
form.
o Water: >900 g/L; Methanol:
- Not explicitly reported for d7 )
Solubility ; >933 g/L; Dichloromethane:
orm.
>937 g/L[4][8]
WZZLDXDUQPOXNW- WZZLDXDUQPOXNW-
InChl Key

GZAMCDGTSA-N[9]

UHFFFAOYSA-N[5]

Mechanism of Action: Signaling Pathway

Propamocarb is a carbamate fungicide that primarily targets Oomycetes, a group of fungus-like

eukaryotic microorganisms. Its mode of action involves the disruption of cell membrane

integrity by inhibiting the synthesis of essential components.[10]

The primary mechanism of Propamocarb involves the inhibition of phospholipid and fatty acid

synthesis.[10] These molecules are critical for the formation and function of the fungal cell

membrane. By disrupting their production, Propamocarb compromises the structural integrity of

the cell membrane, leading to a loss of cellular contents and ultimately, cell death. This action

is particularly effective against the mycelial growth and spore formation of the target pathogens.

[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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